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Compound of Interest

Compound Name: 2-Furoylglycine

Cat. No.: B1328790

This document provides essential safety and logistical information for the proper disposal of 2-
Furoylglycine, ensuring the safety of laboratory personnel and compliance with environmental
regulations. The following procedures are designed for researchers, scientists, and drug
development professionals.

Hazard Assessment and Safety Precautions

2-Furoylglycine is classified as a chemical that can cause skin, eye, and respiratory irritation.
It is also a combustible solid. Therefore, appropriate personal protective equipment (PPE) must
be worn when handling this compound for disposal.

Table 1: Hazard and Safety Information for 2-Furoylglycine
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Hazard Precautionary .
o GHS Hazard Codes Required PPE
Classification Statements
Skin Irritant (Category H315 P264, P280, Chemical-resistant
2) P302+P352 gloves, Lab coat
Eye Irritant (Category H319 P280, Safety goggles or face
2) P305+P351+P338 shield
Specific Target Organ
Toxicity — Single ) )
P261, P271, Respiratory protection
Exposure (Category H335 ] )
P304+P340 (if dust is generated)

3), Respiratory Tract
Irritation

. . Keep away from heat
Combustible Solid
and open flames

Waste Segregation and Container Management
Proper segregation and containment of 2-Furoylglycine waste are critical to prevent accidental
reactions and ensure compliant disposal.

Step-by-Step Waste Collection Protocol:

o Designate a Waste Container: Use a dedicated, chemically compatible container for 2-
Furoylglycine waste. A high-density polyethylene (HDPE) container with a secure screw-top
lid is recommended for solid waste.

» Labeling: Immediately label the waste container as "Hazardous Waste." The label must
include:

o

The full chemical name: "2-Furoylglycine"

CAS Number: 5657-19-2

o

The date the waste was first added.

[¢]

[¢]

Appropriate hazard pictograms (e.g., irritant).
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e Segregation:

o Solid Waste: Collect solid 2-Furoylglycine, contaminated weighing boats, and disposable
lab supplies (e.g., gloves, wipes) in the designated solid waste container.

o Liquid Waste: If 2-Furoylglycine is in a solution, collect it in a separate, clearly labeled
liquid hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.

o Incompatible Wastes: Avoid mixing 2-Furoylglycine waste with strong oxidizing agents.

Disposal Procedures

The disposal of 2-Furoylglycine must be handled through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal service.

Experimental Protocol for Final Disposal:

o Storage of Waste: Store the sealed and labeled hazardous waste container in a designated,
well-ventilated, and secure area within the laboratory. This area should be away from general
lab traffic and sources of ignition.

o Arrange for Pickup: Once the waste container is full or the project is complete, contact your
institution's EHS department to schedule a chemical waste pickup.

o Documentation: Complete any required waste disposal forms provided by your EHS
department, ensuring all information about the waste is accurate and complete.

o Spill Management: In the event of a small spill, absorb the material with an inert absorbent
like vermiculite or sand. Collect the contaminated absorbent into a sealed container and
label it as hazardous waste. For larger spills, evacuate the area and contact your institution's
emergency response team.

Prohibited Disposal Methods:
e DO NOT dispose of 2-Furoylglycine in the regular trash.

o DO NOT dispose of 2-Furoylglycine down the sink or into any sanitary sewer system.
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o DO NOT attempt to evaporate 2-Furoylglycine in a fume hood as a method of disposal.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Furoylglycine.
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Disposal Workflow for 2-Furoylglycine

Start: Generation of
2-Furoylglycine Waste

Assess Hazards
(Irritant, Combustible Solid)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Solid vs. Liquid)

Collect in Labeled Collect in Labeled
Solid Waste Container Liquid Waste Container

N

Store in Designated
Secure Area

Contact EHS for

Waste Pickup

Complete Waste
Disposal Forms

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Furoylglycine.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of 2-Furoylglycine, thereby protecting themselves, their colleagues, and the
environment. Always consult your institution's specific chemical hygiene plan and waste
disposal guidelines.

 To cite this document: BenchChem. [Proper Disposal of 2-Furoylglycine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328790#2-furoylglycine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1328790?utm_src=pdf-body
https://www.benchchem.com/product/b1328790#2-furoylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b1328790#2-furoylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b1328790#2-furoylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b1328790#2-furoylglycine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1328790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

